molecular formula C6H7N5S B585595 6-Methylthioguanine-d3 CAS No. 1346601-96-4

6-Methylthioguanine-d3

Cat. No. B585595
CAS RN: 1346601-96-4
M. Wt: 184.235
InChI Key: YEGKYFQLKYGHAR-FIBGUPNXSA-N
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Description

Molecular Structure Analysis

The molecular formula of 6-Methylthioguanine-d3 is C6 2H3 H4 N5 S . The molecular weight is 184.24 . The IUPAC name is 6-(trideuteriomethylsulfanyl)-7H-purin-2-amine .


Chemical Reactions Analysis

A study found that double substitution of nucleobases (thionation and methylation) boosts the photoactivity by introducing more reactive channels . The effect of thionation in synergy with methylation opens a unique C−S bond cleavage pathway through crossing to a repulsive1πσ* state, generating thiyl radicals as highly reactive intermediates that may invoke biological damage .


Physical And Chemical Properties Analysis

The molecular formula of 6-Methylthioguanine-d3 is C6 2H3 H4 N5 S . The molecular weight is 184.24 . The accurate mass is 184.061 .

Mechanism of Action

Thioguanine, a purine analog of guanine, is incorporated into DNA and RNA resulting in the blockage of synthesis and metabolism of purine nucleotides .

Safety and Hazards

6-Methylthioguanine-d3 is considered hazardous by the 2012 OSHA Hazard Communication Standard . Chronic exposure can be mutagenic in human cells as long-term use of thiopurines was found to be associated with a significantly increased risk of various types of cancer .

Future Directions

The synergistic effects of double functionality substitution in modulating excited-state dynamics and enhancing the photolabile character of DNA nucleobases provide inspirations for the rational design of advanced photodynamic and photochemotherapy approaches .

properties

CAS RN

1346601-96-4

Molecular Formula

C6H7N5S

Molecular Weight

184.235

IUPAC Name

6-(trideuteriomethylsulfanyl)-7H-purin-2-amine

InChI

InChI=1S/C6H7N5S/c1-12-5-3-4(9-2-8-3)10-6(7)11-5/h2H,1H3,(H3,7,8,9,10,11)/i1D3

InChI Key

YEGKYFQLKYGHAR-FIBGUPNXSA-N

SMILES

CSC1=NC(=NC2=C1NC=N2)N

synonyms

6-[(Methyl-d3)thio]-1H-purin-2-amine;  2-Amino-6-(methyl-d3)mercaptopurine;  NSC 29420-d3;  2-Amino-6-(methyl-d3)thiopurine;  S-(Methyl-d3)-6-thioguanine;  S6-(Methyl-d3)-6-thioguanine; 

Origin of Product

United States

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